Cas no 24256-91-5 ((S)-2-Hydroxy-2-phenylbutyric acid)

(S)-2-Hydroxy-2-phenylbutyric acid structure
24256-91-5 structure
Product Name:(S)-2-Hydroxy-2-phenylbutyric acid
CAS No:24256-91-5
MF:C10H12O3
MW:180.200483322144
CID:851341
PubChem ID:7188283
Update Time:2025-04-19

(S)-2-Hydroxy-2-phenylbutyric acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Hydroxy-2-phenylbutyric acid
    • (+)-α-Ethyl-L-mandelic acid
    • (S)-2-Phenyl-2-hydroxybutanoic acid
    • [S,(+)]-α-Ethyl-α-hydroxybenzeneacetic acid
    • 2-Hydroxy-2-phenylbutanoic acid
    • Inchi: 1S/C10H12O3/c1-2-10(13,9(11)12)8-6-4-3-5-7-8/h3-7,13H,2H2,1H3,(H,11,12)/t10-/m0/s1
    • InChI Key: QYCBZFRDGXIZIP-JTQLQIEISA-N
    • SMILES: O[C@](C(=O)O)(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Melting Point: 110-116 °C
  • PSA: 57.53000
  • LogP: 1.36880

(S)-2-Hydroxy-2-phenylbutyric acid Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
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